Cas no 1985601-90-8 (3-(4-butyl-1H-1,2,3-triazol-1-yl)-N-(isoquinolin-5-yl)benzene-1-sulfonamide)

3-(4-Butyl-1H-1,2,3-triazol-1-yl)-N-(isoquinolin-5-yl)benzene-1-sulfonamide is a specialized sulfonamide derivative featuring a triazole and isoquinoline moiety. Its unique structure confers potential utility in medicinal chemistry, particularly as a scaffold for targeting protein-protein interactions or enzyme inhibition. The butyl-substituted triazole enhances lipophilicity, while the isoquinoline group may contribute to binding affinity in biological systems. This compound is of interest for research applications in drug discovery, particularly in the development of kinase inhibitors or modulators of signaling pathways. Its well-defined synthetic route allows for further derivatization, making it a versatile intermediate for structure-activity relationship studies. Proper handling and storage under inert conditions are recommended to maintain stability.

3-(4-butyl-1H-1,2,3-triazol-1-yl)-N-(isoquinolin-5-yl)benzene-1-sulfonamide structure

1985601-90-8 structure

Product Name:3-(4-butyl-1H-1,2,3-triazol-1-yl)-N-(isoquinolin-5-yl)benzene-1-sulfonamide

CAS No:1985601-90-8

MF:C₂₁H₂₁N₅O₂S

MW:407.488742589951

MDL:MFCD34575545

CID:5346509

PubChem ID:122494869

Update Time:2025-05-20

3-(4-butyl-1H-1,2,3-triazol-1-yl)-N-(isoquinolin-5-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- BDBM50537055
- Z4460422422
- 3-(4-butyltriazol-1-yl)-N-(5-isoquinolyl)benzenesulfonamide
- 3-(4-butyl-1H-1,2,3-triazol-1-yl)-N-(isoquinolin-5-yl)benzene-1-sulfonamide
- MDL： MFCD34575545
- Inchi： 1S/C21H21N5O2S/c1-2-3-7-17-15-26(25-23-17)18-8-5-9-19(13-18)29(27,28)24-21-10-4-6-16-14-22-12-11-20(16)21/h4-6,8-15,24H,2-3,7H2,1H3
- InChI Key： IUSMVDXTCXKFCD-UHFFFAOYSA-N
- SMILES： S(C1C=CC=C(C=1)N1C=C(CCCC)N=N1)(NC1=CC=CC2C=NC=CC1=2)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 29
Rotatable Bond Count: 7
Complexity: 625
XLogP3: 3.8
Topological Polar Surface Area: 98.2

3-(4-butyl-1H-1,2,3-triazol-1-yl)-N-(isoquinolin-5-yl)benzene-1-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-26870469-0.05g	3-(4-butyl-1H-1,2,3-triazol-1-yl)-N-(isoquinolin-5-yl)benzene-1-sulfonamide	1985601-90-8	95.0%	0.05g	$2373.0	2025-03-20
Enamine	EN300-26870469-0.1g	3-(4-butyl-1H-1,2,3-triazol-1-yl)-N-(isoquinolin-5-yl)benzene-1-sulfonamide	1985601-90-8	95.0%	0.1g	$2859.0	2025-03-20
1PlusChem	1P028R9D-50mg	3-(4-butyl-1H-1,2,3-triazol-1-yl)-N-(isoquinolin-5-yl)benzene-1-sulfonamide	1985601-90-8	95%	50mg	$2995.00	2023-12-19
1PlusChem	1P028R9D-100mg	3-(4-butyl-1H-1,2,3-triazol-1-yl)-N-(isoquinolin-5-yl)benzene-1-sulfonamide	1985601-90-8	95%	100mg	$3596.00	2023-12-19

3-(4-butyl-1H-1,2,3-triazol-1-yl)-N-(isoquinolin-5-yl)benzene-1-sulfonamide Related Literature

1. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
3. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
4. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
5. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425

Related Categories

Additional information on 3-(4-butyl-1H-1,2,3-triazol-1-yl)-N-(isoquinolin-5-yl)benzene-1-sulfonamide

3-(4-butyl-1H-1,2,3-triazol-1-yl)-N-(isoquinolin-5-yl)benzene-1-sulfonamide: A Comprehensive Overview

3-(4-butyl-1H-1,2,3-triazol-1-yl)-N-(isoquinolin-5-yl)benzene-1-sulfonamide (CAS No. 1985601-90-8) is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a benzene sulfonamide group with a 4-butyl-substituted 1H-triazole and an isoquinoline moiety. The combination of these functional groups makes it a versatile molecule with applications in drug delivery systems, bioconjugation, and advanced materials development.

The benzene sulfonamide group is known for its stability and ability to form strong hydrogen bonds, which are critical in many biochemical interactions. The 4-butyl-substituted 1H-triazole moiety introduces additional functionality, such as enhanced solubility and potential for click chemistry reactions. Meanwhile, the isoquinoline group adds aromaticity and rigidity to the molecule, which can be advantageous in designing bioactive compounds or sensors.

Recent studies have highlighted the potential of this compound in the development of bioconjugates for targeted drug delivery. Researchers have demonstrated that the triazole ring can act as a scaffold for attaching various bioactive molecules, such as peptides or nucleic acids. This property makes it an ideal candidate for designing next-generation therapeutics with improved specificity and reduced side effects.

In addition to its biological applications, 3-(4-butyl-1H-1,2,3-triazol-1-yl)-N-(isoquinolin-5-yl)benzene-1-sulfonamide has shown promise in the field of materials science. Its unique electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices. For instance, studies have explored its application as a building block for constructing advanced polymers with tailored electronic properties.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the triazole ring via copper-catalyzed azide alkyne cycloaddition (CuAAC), followed by sulfonation and isoquinoline substitution reactions. These steps require precise control over reaction conditions to ensure high yield and purity.

From an environmental perspective, the compound exhibits low toxicity and biodegradability under controlled conditions. This makes it suitable for applications where environmental impact is a concern. However, further studies are needed to fully understand its long-term effects on ecosystems.

In conclusion, 3-(4-butyl-1H-1,2,3-triazol-1-yli)-N-(isoquinolin5-yli)benzenesulfonamide (CAS No. 1985601908) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in modern chemistry research and development.